1-Methyl-3-[3-(4-methylphenyl)but-1-en-1-yl]benzene

• CAS No.: 61909-66-8
• Molecular Formula: C18H20
• Molecular Weight: 236.4 g/mol
• IUPAC Name: 1-methyl-3-[3-(4-methylphenyl)but-1-enyl]benzene
• InChI: InChI=1S/C18H20/c1-14-7-11-18(12-8-14)16(3)9-10-17-6-4-5-15(2)13-17/h4-13,16H,1-3H3
• InChI Key: YZBHYDPTJNQVEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)C=CC2=CC=CC(=C2)C

Description

1-Methyl-3-[3-(4-methylphenyl)but-1-en-1-yl]benzene is an organic compound with the molecular formula C15H16. It is also known by other names such as 3,4’-Dimethyldiphenylmethane and 1-Methyl-3-(4-methylbenzyl)benzene . This compound is characterized by its aromatic structure, which includes a benzene ring substituted with a methyl group and a butenyl group attached to another benzene ring.

Preparation Methods

The synthesis of 1-Methyl-3-[3-(4-methylphenyl)but-1-en-1-yl]benzene can be achieved through various synthetic routes. One common method involves the allylation of 4-methylbenzaldehyde using potassium allyltrifluoroborate in the presence of 18-crown-6 . This reaction typically proceeds under mild conditions and yields the desired product efficiently. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Methyl-3-[3-(4-methylphenyl)but-1-en-1-yl]benzene undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various oxidation products, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The aromatic rings in the compound can undergo electrophilic and nucleophilic substitution reactions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various electrophiles and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

1-Methyl-3-[3-(4-methylphenyl)but-1-en-1-yl]benzene has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reference compound in analytical chemistry.

Biology: The compound’s interactions with biological molecules are studied to understand its potential biological activities.

Medicine: Research is conducted to explore its potential therapeutic effects and its role in drug development.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism by which 1-Methyl-3-[3-(4-methylphenyl)but-1-en-1-yl]benzene exerts its effects involves its interaction with molecular targets and pathways. The compound can interact with enzymes, receptors, and other biomolecules, leading to various biological effects. The specific pathways involved depend on the context of its use and the biological system being studied .

Comparison with Similar Compounds

1-Methyl-3-[3-(4-methylphenyl)but-1-en-1-yl]benzene can be compared with other similar compounds, such as:

1-Methyl-4-(phenylmethyl)benzene: This compound has a similar structure but with different substitution patterns on the benzene rings.

3-Methylbiphenyl: Another similar compound with a methyl group on one of the benzene rings.

The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical and biological properties.